Chembl4514127

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[11-(4-fluorophenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide
• InChI: InChI=1S/C23H17FN6O4/c24-15-3-1-14(2-4-15)17-12-18-22-27-30(23(32)28(22)7-8-29(18)26-17)13-21(31)25-16-5-6-19-20(11-16)34-10-9-33-19/h1-8,11-12H,9-10,13H2,(H,25,31)
• InChI Key: IKBCSHSPRHARTK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CN3C(=O)N4C=CN5C(=CC(=N5)C6=CC=C(C=C6)F)C4=N3
• Molecular Formula: C23H17FN6O4
• Molecular Weight: 460.4 g/mol

Description

Chembl4514127 is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a small molecule inhibitor that has been shown to have promising results in preclinical studies.

Scientific Research Applications

ChEMBL Database Overview

ChEMBL is a large-scale drug discovery database containing bioactivity information, primarily extracted from scientific literature. This database is of significant value in human health research and is equally applicable in other fields like crop protection research. It includes data on insecticidal, fungicidal, and herbicidal compounds and assays, broadening its applicability beyond medicinal chemistry (Gaulton et al., 2015).

Expansion and Diversification

Since its inception, ChEMBL has expanded to include various bioactivity data, such as neglected disease screening and crop protection data. Enhancements include the annotation of assays and targets using ontologies, inclusion of targets for clinical candidates, and calculation of structural alerts, making the database a versatile tool for scientific research (Gaulton et al., 2016).

Bioactivity Information

ChEMBL is an open database with extensive bioactivity measurements for a wide range of compounds and protein targets. This information is crucial for various aspects of chemical biology and drug discovery, providing a rich resource for research in these fields (Gaulton et al., 2011).

Streamlining Access to Data

The ChEMBL web services have improved access to ChEMBL data, integrating more data from the underlying database and introducing new functionalities. This development has made it easier to build applications and data processing workflows relevant to drug discovery and chemical biology (Davies et al., 2015).

In Vivo Pharmacology Data

ChEMBL has compiled a substantial dataset of in vivo assays, a key resource for animal models in translational medicine within drug discovery. This data set, which groups assays by animal disease model or phenotypic endpoint, enables the investigation of compound effects at different levels of biological complexity (Hunter et al., 2018).

Integration with Other Resources

ChEMBL's data can be integrated with other public domain resources, such as PubChem BioAssay data. This integration enhances its utility for various drug design and discovery tasks, making it a crucial resource in the field (Bellis et al., 2011).

Direct Deposition of Bioassay Data

Recent improvements in ChEMBL include more robust capture and representation of assay details and a new data deposition system, enhancing the quality and accessibility of bioassay data for scientific research (Mendez et al., 2018).